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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Difluorobenzonitrile is a fluorinated aromatic compound of significant interest in the fields

of medicinal chemistry, agrochemical synthesis, and materials science.[1][2] Its unique

electronic properties, conferred by the two fluorine atoms in the meta positions relative to the

nitrile group, make it a valuable building block for the synthesis of complex molecules with

enhanced biological activity and specific physicochemical characteristics.[1] This technical

guide provides a comprehensive overview of the core physical properties of 3,5-
Difluorobenzonitrile, details standard experimental protocols for their determination, and

illustrates its utility as a chemical intermediate.

Data Presentation: Core Physical Properties
The following table summarizes the key physical and chemical properties of 3,5-
Difluorobenzonitrile.
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Property Value Reference(s)

Molecular Formula C₇H₃F₂N [3]

Molecular Weight 139.10 g/mol [3]

Appearance
White to off-white crystalline

solid
[4]

Melting Point 85-88 °C [4]

Boiling Point 169 °C at 760 mmHg [4]

Density 1.26 g/cm³ [4]

Solubility
Insoluble in water; Soluble in

organic solvents.
[5]

CAS Number 64248-63-1 [3]

Experimental Protocols
The following sections detail standard laboratory protocols for the determination of the key

physical properties of organic compounds like 3,5-Difluorobenzonitrile.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer
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Procedure:

A small sample of dry 3,5-Difluorobenzonitrile is finely powdered using a mortar and pestle.

The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to

pack the solid into the sealed end to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire solid has turned into a clear liquid (the completion of melting)

are recorded as the melting point range. For a pure compound, this range is typically narrow.

Boiling Point Determination (Thiele Tube Method)
The boiling point is a characteristic physical property of a liquid.

Apparatus:

Thiele tube

Micro test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Procedure:

A few drops of the liquid sample (if 3,5-Difluorobenzonitrile is melted) are placed into a

micro test tube.
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A capillary tube, with its sealed end uppermost, is placed inside the micro test tube.

The micro test tube is attached to a thermometer, ensuring the bottom of the test tube is

level with the thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil, ensuring the sample is

immersed in the oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Solubility Determination
This protocol determines the solubility of a compound in various solvents, which can provide

insights into its polarity and potential for use in different reaction conditions.

Apparatus:

Test tubes

Spatula

Graduated cylinders or pipettes

Vortex mixer (optional)

Procedure:

Approximately 10-20 mg of 3,5-Difluorobenzonitrile is placed into a series of clean, dry test

tubes.
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To each test tube, 1 mL of a different solvent (e.g., water, ethanol, acetone, diethyl ether,

toluene) is added.

The test tubes are agitated vigorously (e.g., by flicking or using a vortex mixer) for about one

minute.

The mixture is allowed to stand, and the solubility is observed. The compound is classified as

soluble if it dissolves completely, partially soluble if some solid remains, and insoluble if the

solid does not appear to dissolve.

Mandatory Visualization
The following diagram illustrates a synthetic pathway where a derivative of 3,5-
Difluorobenzonitrile is used to produce a more complex molecule, highlighting its role as a

key intermediate in organic synthesis. Specifically, it shows the synthesis of 4-amino-3,5-

difluorobenzoic acid from 4-amino-3,5-difluorobenzonitrile, which itself is synthesized from 4-

bromo-2,6-difluoroaniline.[6]

Synthesis of 4-amino-3,5-difluorobenzoic acid

4-bromo-2,6-difluoroaniline

4-amino-3,5-difluorobenzonitrile

CuCN, DMF, reflux

4-amino-3,5-difluorobenzoic acid

1. NaOH, reflux
2. HCl
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Click to download full resolution via product page

A synthetic route to 4-amino-3,5-difluorobenzoic acid.

Conclusion
3,5-Difluorobenzonitrile is a versatile chemical intermediate with well-defined physical

properties. Its unique structure makes it a valuable precursor in the synthesis of a wide range

of functional molecules for the pharmaceutical, agrochemical, and materials science industries.

The experimental protocols outlined in this guide provide a foundation for the accurate

determination of its physical characteristics, which is essential for its application in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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